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Compound of Interest

Compound Name: Sodium phenol

Cat. No.: B8718760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sodium phenoxide (C₆H₅ONa) is a versatile and cost-effective reagent and catalyst that plays a

crucial role in a variety of organic transformations. Its utility stems from the nucleophilic and

basic nature of the phenoxide anion, making it an indispensable tool in academic research and

industrial processes, including the synthesis of pharmaceuticals, agrochemicals, and polymers.

This document provides detailed application notes, experimental protocols, and mechanistic

insights for key reactions catalyzed by sodium phenoxide.

Kolbe-Schmitt Reaction: Synthesis of Salicylic Acid
The Kolbe-Schmitt reaction is a cornerstone of industrial organic synthesis, primarily used for

the production of salicylic acid, a key precursor to aspirin. The reaction involves the

carboxylation of sodium phenoxide with carbon dioxide under elevated temperature and

pressure.[1][2]
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Entry Reactant
Temperat
ure (°C)

CO₂
Pressure
(bar)

Reaction
Time (h)

Yield of
Salicylic
Acid (%)

Referenc
e

1
Sodium

Phenoxide
125 100 - High [2]

2

Sodium

Phenoxide

in Toluene

150 30 2 41.71 [3]

3

Sodium

Phenoxide

in Toluene

(Phenol/Ph

enoxide

Molar Ratio

2:1)

225 30 2 92.68 [3]

4

Sodium

Phenoxide

(Conventio

nal Gas-

Solid)

225 30 2 ~65 [4]

5

Sodium

Phenoxide

in Toluene

225 30 2 ~78 [4]

Experimental Protocol: Suspension-Based Kolbe-
Schmitt Reaction[3]
Materials:

Sodium phenoxide

Toluene (anhydrous)

Carbon dioxide (high purity)
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Phenol

Hydrochloric acid (HCl)

High-pressure autoclave reactor equipped with a stirrer

Procedure:

Charge the high-pressure autoclave with sodium phenoxide and toluene. For enhanced

yield, add phenol at a 2:1 molar ratio relative to sodium phenoxide.

Seal the reactor and purge with nitrogen gas to ensure an inert atmosphere.

Pressurize the reactor with carbon dioxide to 30 bar.

Heat the mixture to 225 °C while stirring at 1000 rpm.

Maintain the reaction conditions for 2 hours.

After the reaction, cool the reactor to room temperature and slowly vent the excess CO₂.

Transfer the reaction mixture to a beaker and acidify with hydrochloric acid to precipitate the

salicylic acid.

Collect the crude salicylic acid by vacuum filtration and wash with cold water.

Recrystallize the crude product from hot water to obtain pure salicylic acid.
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Reactants

Conditions

Products

Sodium Phenoxide Sodium Salicylate+ CO₂

Carbon Dioxide

High Pressure

High Temperature

Salicylic Acid+ H⁺ (Acidification)
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Start

Phenoxide Formation
(Phenol + NaOH in Acetone)

Alkylation
(+ 1-Bromoheptane, Reflux)

Work-up
(Solvent Removal, Partition)

Extraction & Washing
(Ether, 5% NaOH, H₂O)

Drying & Evaporation
(MgSO₄, Solvent Evaporation)

Purification
(Distillation/Chromatography)

Pure 1-Phenoxyheptane
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[PhONa - Phosphine Oxide]

Activated Silyl Enolate

+ Silyl Enolate

Silyl-protected Aldol Adduct

+ Ketone

Ketone
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+ H₂O (Workup)

Phenoxide Anion (ArO⁻) Ring-Opened Intermediate+ β-Butyrolactone

β-Butyrolactone

Propagating Polymer Chain+ n β-Butyrolactone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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